Cas no 497855-79-5 ((1-sec-butyl-1h-imidazol-2-yl)-methanol hcl)

• Product Name: (1-sec-butyl-1h-imidazol-2-yl)-methanol hcl
• CAS No: 497855-79-5
• MF: C₈H₁₅ClN₂O
• MW: 190.670500993729
• CID: 932812
• PubChem ID: 121226986
• Update Time: 2025-04-19

(1-sec-butyl-1h-imidazol-2-yl)-methanol hcl Chemical and Physical Properties

Names and Identifiers

• (1-sec-butyl-1h-imidazol-2-yl)-methanol hcl
• DB-299484
• (1-(sec-Butyl)-1H-imidazol-2-yl)methanol hydrochloride
• 497855-79-5

• Inchi： 1S/C8H14N2O.ClH/c1-3-7(2)10-5-4-9-8(10)6-11;/h4-5,7,11H,3,6H2,1-2H3;1H
• InChI Key： NINUOGJJSCEQHL-UHFFFAOYSA-N
• SMILES： Cl.OCC1=NC=CN1C(C)CC

Computed Properties

• Exact Mass: 190.0872908g/mol
• Monoisotopic Mass: 190.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų